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Compound of Interest

2-Chloro-5-
Compound Name:

(trifluoromethoxy)pyridine

Cat. No.: B088679

An In-depth Technical Guide to 2-Chloro-5-
(trifluoromethyl)pyridine

A Note on the Requested Compound: This technical guide focuses on 2-Chloro-5-
(trifluoromethyl)pyridine. Extensive searches did not yield specific information on "2-Chloro-5-
(trifluoromethoxy)pyridine," suggesting it is a less common or differently indexed compound.
The following data pertains to the closely related and industrially significant 2-Chloro-5-
(trifluoromethyl)pyridine.

This document serves as a comprehensive resource for researchers, scientists, and
professionals in drug development, providing detailed information on the chemical properties,
synthesis, and applications of 2-Chloro-5-(trifluoromethyl)pyridine.

Core Compound Identification
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Identifier Value

CAS Number 52334-81-3[1][2][3]

Molecular Formula C6H3CIF3N[2][4]

Molecular Weight 181.54 g/mol [1][2][4]

IUPAC Name 2-chloro-5-(trifluoromethyl)pyridine[2]
Synonyms CTF

Physicochemical and Safety Data

The following table summarizes key physicochemical properties and safety information for 2-
Chloro-5-(trifluoromethyl)pyridine.

Property Value Source

Colorless to light yellow liquid

Appearance or crystal [31[5]
Melting Point 32-34 °C [1][6]
Boiling Point 171.6+35.0 °C at 760 mmHg [6]
Density 1.417 g/mL at 25 °C [1]
Purity Typically >97.0% (GC)

B Soluble in organic solvents,
Solubility ) ) [4]
slightly soluble in water

Harmful if swallowed or
inhaled. Causes skin and

Hazard Statements ) o [7]
serious eye irritation. May

cause respiratory irritation.

Synthesis and Experimental Protocols
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2-Chloro-5-(trifluoromethyl)pyridine is a crucial intermediate in the synthesis of various
agrochemicals and pharmaceuticals.[4][8] Several synthetic routes have been developed, with
a common method involving the chlorination and fluorination of 3-picoline (3-methylpyridine).

A general experimental workflow for a multi-step synthesis starting from 3-picoline is outlined
below. This process involves the initial chlorination of the methyl group, followed by fluorination
and subsequent chlorination of the pyridine ring.

General Synthesis Workflow for 2-Chloro-5-(trifluoromethyl)pyridine
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General Synthesis Workflow

Experimental Protocol Example: Vapor-Phase Chlorination of 3-(Trifluoromethyl)pyridine

This method describes the selective preparation of 2-chloro-5-(trifluoromethyl)pyridine by the
chlorination of 3-(trifluoromethyl)pyridine.

Reaction Setup: The reaction is typically carried out in the vapor phase at a temperature
range of 300°C to 450°C.

o Reagents: 3-(Trifluoromethyl)pyridine and chlorine gas are used as the primary reactants.
The molar ratio of chlorine to 3-(trifluoromethyl)pyridine is a critical parameter, with a range
of 1 to 6 moles of chlorine per mole of the pyridine derivative being common.

e Procedure: The reactants are introduced into a heated reactor. The residence time is
generally kept short, on the order of seconds.

e Product Isolation: The product mixture, containing 2-chloro-5-(trifluoromethyl)pyridine,
unreacted starting material, and by-products such as 2-chloro-3-(trifluoromethyl)pyridine, is
then cooled and separated, often using techniques like distillation.

Applications in Research and Development

2-Chloro-5-(trifluoromethyl)pyridine is a versatile building block in organic synthesis, primarily
utilized in the production of:

o Agrochemicals: It is a key intermediate for herbicides such as fluazifop and fungicides.[2]
The trifluoromethyl group often enhances the efficacy and metabolic stability of the final
active ingredient.

e Pharmaceuticals: The incorporation of the trifluoromethylpyridine moiety into molecules can
improve their pharmacological properties, including bioavailability and potency.[2]

Biological Activity and Signaling Pathways

While 2-Chloro-5-(trifluoromethyl)pyridine itself is not typically the final active molecule, its
derivatives have shown biological activity. The trifluoromethyl group is known to influence
binding affinity and selectivity in enzyme interactions.[2] However, specific signaling pathways
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directly modulated by 2-Chloro-5-(trifluoromethyl)pyridine are not extensively documented in
the available literature, as its primary role is that of a synthetic intermediate. Research on the
biological activities of its downstream products would provide more insight into specific
molecular targets and pathways. For instance, some pyridine-containing compounds have
demonstrated antimicrobial and antiviral activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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